Cas no 20409-62-5 ( )

• Product Name: &nbsp
• CAS No: 20409-62-5
• MF: C₁₁H₆Cl₂OS
• MW: 257.135739803314
• CID: 909709
• PubChem ID: 328994
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2,4-dichlorophenyl)-thiophen-2-ylmethanone
• (2,4-dichloro)-phenyl 2-thienyl ketone
• AC1L73T2
• NSC309990
• SCHEMBL11755917
• AKOS000282168
• (2,4-Dichlorophenyl)(thiophen-2-yl)methanone
• DTXSID60317000
• NSC-309990
• 20409-62-5
•  

• Inchi： 1S/C11H6Cl2OS/c12-7-3-4-8(9(13)6-7)11(14)10-2-1-5-15-10/h1-6H
• InChI Key： FRBMJSIHNXZPBP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=CC=CS1)=O)Cl

Computed Properties

• Exact Mass: 255.95178
• Monoisotopic Mass: 255.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.421
• Boiling Point: 379.7°C at 760 mmHg
• Flash Point: 183.4°C
• Refractive Index: 1.628
• PSA: 17.07
• LogP: 4.28590